molecular formula C7H5Cl2I B7724049 1,3-Dichloro-2-iodo-4-methylbenzene CAS No. 206559-56-0

1,3-Dichloro-2-iodo-4-methylbenzene

Cat. No. B7724049
CAS RN: 206559-56-0
M. Wt: 286.92 g/mol
InChI Key: DRDKLMGQCOBLHF-UHFFFAOYSA-N
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Description

1,3-Dichloro-2-iodo-4-methylbenzene is an organic compound with the molecular formula C7H5Cl2I . It is a derivative of benzene, which is a cyclic hydrocarbon with a continuous pi bond .


Synthesis Analysis

The synthesis of such compounds often involves electrophilic aromatic substitution . A two-step mechanism has been proposed for these electrophilic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two chlorine atoms, one iodine atom, and one methyl group attached to it . The exact positions of these substituents can be determined by the numbering of the carbon atoms in the benzene ring .


Chemical Reactions Analysis

Benzene derivatives like this compound can undergo various chemical reactions, including electrophilic aromatic substitution . The presence of electron-withdrawing groups can enhance the rate of substitution .

Mechanism of Action

The mechanism of action for the reactions of benzene derivatives involves the formation of an intermediate during the reaction. This intermediate is formed when the electrophile forms a sigma-bond to the benzene ring. The intermediate then loses a proton to reform the aromatic ring .

Safety and Hazards

According to the safety data sheet, 1,3-Dichloro-2-iodo-4-methylbenzene may be harmful if swallowed and can cause serious eye irritation . It is recommended to use personal protective equipment and avoid creating dust when handling this compound .

properties

IUPAC Name

1,3-dichloro-2-iodo-4-methylbenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5Cl2I/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRDKLMGQCOBLHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)Cl)I)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5Cl2I
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601293113
Record name 1,3-Dichloro-2-iodo-4-methylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601293113
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

286.92 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

206559-56-0
Record name 1,3-Dichloro-2-iodo-4-methylbenzene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=206559-56-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,3-Dichloro-2-iodo-4-methylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601293113
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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